N-(2-(5-(4-chlorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(4-fluorophenoxy)acetamide

• IUPAC Name: N-[2-[5-[(4-chlorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2-(4-fluorophenoxy)acetamide
• InChI: InChI=1S/C22H19ClFN5O3/c23-16-3-1-15(2-4-16)12-28-14-26-21-19(22(28)31)11-27-29(21)10-9-25-20(30)13-32-18-7-5-17(24)6-8-18/h1-8,11,14H,9-10,12-13H2,(H,25,30)
• InChI Key: JTGGIEOTIBUHRO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C=NC3=C(C2=O)C=NN3CCNC(=O)COC4=CC=C(C=C4)F)Cl
• Molecular Formula: C22H19ClFN5O3
• Molecular Weight: 455.9 g/mol
• CAS No.: 922028-15-7

Description

N-(2-(5-(4-chlorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(4-fluorophenoxy)acetamide is a useful research compound. Its molecular formula is C22H19ClFN5O3 and its molecular weight is 455.87. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Research has shown that derivatives of the mentioned chemical structure possess anticancer activity against several cancer cell lines. Notably, the synthesis and evaluation of novel fluoro substituted compounds demonstrated anticancer activity at low concentrations compared to the reference drug 5-fluorodeoxyuridine, highlighting their potential as lung cancer therapeutics (Hammam et al., 2005). Furthermore, novel pyrazolo[1,5-a]pyrimidines have been synthesized and evaluated for their binding to the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes, suggesting their application in neuroinflammation PET imaging and potentially in the management of neurodegenerative disorders (Damont et al., 2015).

Anti-inflammatory Activity

Compounds derived from the given chemical scaffold have also exhibited significant anti-inflammatory activity. Research into N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl l-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides has led to the identification of derivatives with noteworthy anti-inflammatory properties (Sunder & Maleraju, 2013).

Synthesis of Novel Compounds

The versatility of the core chemical structure has facilitated the synthesis of various novel compounds with potential biological activities. For instance, the creation of novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives has been explored, revealing the impact of hydrogen bonding on the self-assembly process and demonstrating significant antioxidant activity (Chkirate et al., 2019).